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Compound of Interest

Compound Name: Kemptide Phospho-Ser5

Cat. No.: B1574839 Get Quote

This guide provides an in-depth technical overview of Kemptide Phospho-Ser5, a critical tool

for researchers in cell signaling, pharmacology, and drug discovery. We will delve into its

biochemical properties, supplier and catalog information, and detailed protocols for its

application in phosphatase activity assays. This document is intended for laboratory

professionals seeking to leverage this phosphopeptide in their research endeavors.

Introduction: The Significance of Kemptide and its
Phosphorylated Form
Kemptide, with the amino acid sequence Leu-Arg-Arg-Ala-Ser-Leu-Gly (LRRASLG), is a

synthetic peptide that serves as a well-established and specific substrate for cAMP-dependent

Protein Kinase A (PKA).[1][2] Its sequence mimics the phosphorylation site of porcine liver

pyruvate kinase. The phosphorylation of the serine residue at position 5 (Ser5) is a key event in

many signaling pathways.

Kemptide Phospho-Ser5, the phosphorylated counterpart, is an invaluable tool for studying

the reverse reaction: dephosphorylation. It acts as a substrate for protein phosphatases, the

enzymes that antagonize the action of kinases.[3] By utilizing Kemptide Phospho-Ser5,

researchers can specifically assay the activity of serine/threonine phosphatases, screen for

their inhibitors, and investigate the regulation of signaling pathways.
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Supplier and Catalog Information for Kemptide
Phospho-Ser5
Sourcing high-quality reagents is paramount for reproducible research. Below is a comparative

table of suppliers for Kemptide Phospho-Ser5 and related products. Please note that pricing

and availability are subject to change and should be verified with the respective suppliers.

Supplier
Product
Name

Catalog
Number

Formulation
Available
Quantities

Price (USD)

MedChemEx

press

Phosphorylat

ed kemptide

([Phospho-

Ser5]kemptid

e)

HY-P0291
Lyophilized

powder

1 mg, 5 mg,

10 mg
Inquire

Creative

Peptides

Kemptide

Phospho-

Ser5

R1467
Lyophilized

powder
Inquire Inquire

Aapptec

[pSer5]-

Kemptide,

Biotinylated

P000822
Lyophilized

powder

5 mg, 10 mg,

25 mg

Starting from

$339.00

Molecular

Depot

Kemptide

(Highly Pure)
B2012753

Lyophilized

powder
1 mg $395.00

Labscoop

Kemptide

[LRRASLG],

5-FAM

labeled

Not specified Conjugated 1 mg $109.00

Note: The unphosphorylated Kemptide and labeled versions are more widely listed. For the

specific Kemptide Phospho-Ser5, direct inquiry with the suppliers is often necessary for the

most accurate and up-to-date information.

Biochemical Properties and Handling
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Molecular Formula: C₃₂H₆₂N₁₃O₁₂P[3] Molecular Weight: 851.89 g/mol [3] Sequence: Leu-Arg-

Arg-Ala-pSer-Leu-Gly[3]

Storage and Stability: Kemptide Phospho-Ser5 is typically supplied as a lyophilized powder.

For long-term storage, it is recommended to store the powder at -20°C or colder. Once

reconstituted in a suitable buffer (e.g., ultrapure water or a buffer compatible with your assay), it

is advisable to aliquot the solution and store it at -20°C or -80°C to avoid repeated freeze-thaw

cycles. The stability of the reconstituted peptide in solution will vary depending on the buffer

and storage conditions. Always refer to the supplier's datasheet for specific recommendations.

[3]

The Role of Kemptide in the PKA Signaling Pathway
The phosphorylation state of proteins is a tightly regulated switch that controls a vast array of

cellular processes. Protein Kinase A (PKA) is a key enzyme in many signal transduction

pathways, activated by the second messenger cyclic AMP (cAMP). PKA, a serine/threonine

kinase, phosphorylates its substrates, including Kemptide, at specific consensus sequences.

This phosphorylation event can activate or inhibit the target protein's function.

Conversely, protein phosphatases, such as Protein Phosphatase 1 (PP1) and Protein

Phosphatase 2A (PP2A), are responsible for removing the phosphate group, thereby

terminating the signal.[4] Kemptide Phospho-Ser5 serves as a substrate for these

phosphatases, allowing for the direct measurement of their activity.
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Kemptide phosphorylation and dephosphorylation cycle.

Experimental Protocol: Measuring Phosphatase
Activity using Kemptide Phospho-Ser5
The following protocol describes a colorimetric method for determining serine/threonine

phosphatase activity using Kemptide Phospho-Ser5 as a substrate. The assay is based on

the quantification of the inorganic phosphate (Pi) released upon dephosphorylation, using a

Malachite Green-based detection reagent.[5][6][7][8][9]

Principle of the Malachite Green Assay
The Malachite Green assay is a sensitive method for measuring inorganic phosphate. In an

acidic solution containing molybdate, inorganic phosphate forms a complex with molybdate.

The addition of Malachite Green results in a colored complex that can be measured

spectrophotometrically at a wavelength of approximately 620-660 nm. The intensity of the color

is directly proportional to the amount of inorganic phosphate present.[5][6][7][8][9]
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Materials and Reagents
Kemptide Phospho-Ser5 (e.g., MedChemExpress, Cat. No. HY-P0291)

Purified serine/threonine phosphatase (e.g., Protein Phosphatase 1 or 2A)

Malachite Green Phosphate Assay Kit (e.g., Sigma-Aldrich, Cat. No. MAK307) or individual

reagents (Malachite Green, ammonium molybdate, sulfuric acid)

Phosphatase assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, 100 mM NaCl, 2 mM DTT, 1 mM

MnCl₂) - Note: Avoid phosphate-based buffers.

Phosphate standard solution (for generating a standard curve)

96-well clear, flat-bottom microplate

Microplate reader capable of measuring absorbance at ~650 nm

Step-by-Step Methodology
Preparation of Reagents:

Kemptide Phospho-Ser5 Stock Solution: Reconstitute the lyophilized peptide in ultrapure

water to a stock concentration of 1 mM. Store aliquots at -20°C.

Phosphatase Stock Solution: Prepare a stock solution of the purified phosphatase in an

appropriate buffer. The final concentration in the assay will need to be optimized.

Phosphate Standards: Prepare a series of phosphate standards (e.g., 0 to 40 µM) from

the provided stock solution by diluting in the phosphatase assay buffer.

Malachite Green Working Solution: Prepare the Malachite Green reagent according to the

manufacturer's instructions. This solution is typically light-sensitive and should be

prepared fresh.

Assay Procedure:

Standard Curve:
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Add 50 µL of each phosphate standard to separate wells of the 96-well plate in

triplicate.

Add 50 µL of the phosphatase assay buffer to triplicate wells to serve as the blank.

Phosphatase Reaction:

In separate wells, prepare the phosphatase reaction mixture. For a total reaction volume

of 50 µL:

X µL Phosphatase assay buffer

Y µL Phosphatase enzyme

Z µL Kemptide Phospho-Ser5 (to a final concentration of 50-200 µM, this may

require optimization)

It is crucial to include a "no enzyme" control for each sample to account for any non-

enzymatic hydrolysis of the substrate.

Initiate the reaction by adding the Kemptide Phospho-Ser5 substrate.

Incubate the plate at 37°C for 10-30 minutes. The incubation time should be optimized

to ensure the reaction is in the linear range.

Color Development:

Stop the phosphatase reaction and initiate the color development by adding 100 µL of

the Malachite Green working solution to all wells (standards, blanks, and samples).

Incubate at room temperature for 15-30 minutes to allow for color development.

Measurement:

Read the absorbance of the plate at 650 nm using a microplate reader.

Data Analysis:

Subtract the average absorbance of the blank from all standard and sample readings.
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Plot the absorbance of the phosphate standards versus their known concentrations to

generate a standard curve.

Determine the concentration of phosphate released in each sample by interpolating its

absorbance value on the standard curve.

Calculate the phosphatase activity, typically expressed as pmol of Pi released per minute

per µg of enzyme.

Workflow for a Malachite Green-based phosphatase assay.

Conclusion
Kemptide Phospho-Ser5 is a versatile and indispensable tool for researchers investigating the

intricate world of protein phosphorylation and dephosphorylation. Its specificity as a substrate

for serine/threonine phosphatases makes it ideal for enzyme activity assays, inhibitor

screening, and dissecting the roles of these crucial enzymes in cellular signaling. By

understanding its properties and employing robust experimental protocols, scientists can gain

valuable insights into the dynamic interplay between kinases and phosphatases that govern

cellular function.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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